Cas no 343374-58-3 ((5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate)

• Product Name: (5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate
• CAS No: 343374-58-3
• MF: C₁₇H₁₃ClN₂O₃
• MW: 328.74972319603
• CID: 5224296
• Update Time: 2026-03-07

(5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (5-PHENYL-3-ISOXAZOLYL)METHYL N-(4-CHLOROPHENYL)CARBAMATE
• (5-phenyl-1,2-oxazol-3-yl)methyl N-(4-chlorophenyl)carbamate
• SMR000179154
• MLS000326577
• HMS2184M05
• (5-phenyl-1,2-oxazol-3-yl)methylN-(4-chlorophenyl)carbamate
• (5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate

• Inchi： 1S/C17H13ClN2O3/c18-13-6-8-14(9-7-13)19-17(21)22-11-15-10-16(23-20-15)12-4-2-1-3-5-12/h1-10H,11H2,(H,19,21)
• InChI Key： OGXWTYKUBSJSHO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(=O)OCC1C=C(C2C=CC=CC=2)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 382
• XLogP3: 3.8
• Topological Polar Surface Area: 64.4

Additional information on (5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate

Recent Advances in the Study of (5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate (CAS: 343374-58-3)

The compound (5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate (CAS: 343374-58-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This carbamate derivative, characterized by its unique isoxazole and chlorophenyl moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of (5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications at the isoxazole ring could significantly improve the compound's bioavailability and target specificity. The study employed computational modeling and in vitro assays to identify key interactions with biological targets, particularly enzymes involved in inflammatory pathways.

In addition to its synthetic optimization, the biological activity of (5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate has been investigated in the context of neurodegenerative diseases. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2023) reported that the compound exhibited neuroprotective effects in models of Parkinson's disease, potentially through the modulation of oxidative stress and mitochondrial function. These findings suggest its promise as a therapeutic agent for neurodegenerative disorders, though further in vivo studies are needed to validate these effects.

The mechanism of action of (5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate has also been explored in the context of antimicrobial activity. A recent publication (European Journal of Medicinal Chemistry, 2023) highlighted its efficacy against drug-resistant bacterial strains, particularly Staphylococcus aureus and Escherichia coli. The study proposed that the carbamate moiety plays a critical role in disrupting bacterial cell wall synthesis, making it a potential candidate for the development of novel antibiotics.

Despite these promising findings, challenges remain in the clinical translation of (5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline.

In conclusion, (5-phenyl-3-isoxazolyl)methyl N-(4-chlorophenyl)carbamate (CAS: 343374-58-3) represents a versatile scaffold with diverse therapeutic potential. Ongoing research continues to uncover its applications in inflammation, neurodegeneration, and antimicrobial therapy, positioning it as a valuable candidate for further investigation in the field of medicinal chemistry.